Cas no 94856-19-6 (1-(2,5-Dimethylphenyl)-4,4,4-trifluoro-1,3-butanedione)
94856-19-6 structure
Product Name:1-(2,5-Dimethylphenyl)-4,4,4-trifluoro-1,3-butanedione
CAS No:94856-19-6
MF:C12H11F3O2
MW:244.209754228592
CID:752078
PubChem ID:43186920
Update Time:2025-04-19
1-(2,5-Dimethylphenyl)-4,4,4-trifluoro-1,3-butanedione Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Butanedione, 1-(2,5-dimethylphenyl)-4,4,4-trifluoro-
- 1-(2,5-dimethylphenyl)-4,4,4-trifluorobutane-1,3-dione
- SCHEMBL16014065
- 1-(2,5-Dimethylphenyl)-4,4,4-trifluoro-1,3-butanedione
- AKOS000210892
- starbld0036412
- 94856-19-6
- DTXSID60655691
-
- Inchi： 1S/C12H11F3O2/c1-7-3-4-8(2)9(5-7)10(16)6-11(17)12(13,14)15/h3-5H,6H2,1-2H3
- InChI Key： AGEXHYOSWDVZCS-UHFFFAOYSA-N
- SMILES： FC(C(CC(C1C=C(C)C=CC=1C)=O)=O)(F)F
Computed Properties
- Exact Mass: 244.071
- Monoisotopic Mass: 244.071
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.1A^2
- XLogP3: 3.3
1-(2,5-Dimethylphenyl)-4,4,4-trifluoro-1,3-butanedione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D948560-50mg |
1-(2,5-Dimethylphenyl)-4,4,4-trifluoro-1,3-butanedione |
94856-19-6 | 50mg |
$ 201.00 | 2023-09-07 | ||
| TRC | D948560-100mg |
1-(2,5-Dimethylphenyl)-4,4,4-trifluoro-1,3-butanedione |
94856-19-6 | 100mg |
$ 379.00 | 2023-09-07 | ||
| TRC | D948560-500mg |
1-(2,5-Dimethylphenyl)-4,4,4-trifluoro-1,3-butanedione |
94856-19-6 | 500mg |
$ 1535.00 | 2023-09-07 |
1-(2,5-Dimethylphenyl)-4,4,4-trifluoro-1,3-butanedione Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
94856-19-6 (1-(2,5-Dimethylphenyl)-4,4,4-trifluoro-1,3-butanedione) Related Products
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